Cas no 82358-14-3 (1H-IMIDAZOL-2-OL)

• Product Name: 1H-IMIDAZOL-2-OL
• CAS No: 82358-14-3
• MF: C₃H₄N₂O
• MW: 84.07666015625
• CID: 1806613
• PubChem ID: 22208
• Update Time: 2025-05-26

1H-IMIDAZOL-2-OL Chemical and Physical Properties

Names and Identifiers

• 1H-IMIDAZOL-2-OL
• NSC111046
• 2H-imidazol-2-one, 1,3-dihydro-
• 1H-imidazol-2(3H)-one
• AC-4326
• 2-Hydroxyimidazole
• BRN 0105774
• 1,3-Dihydro-2H-imidazol-2-one, AldrichCPR
• MFCD00040252
• Q27122279
• 1,3-Dihydro-imidazol-2-one
• C20382
• 2H-Imidazol-2-one,3-dihydro-
• 5-24-01-00299 (Beilstein Handbook Reference)
• 2,3-dihydro-1H-imidazol-2-one
• XJV
• AKOS006272902
• 1,3-Dihydroimidazol-2-one
• BCP13352
• ENT-27439
• AB01798
• DIHYDROIMIDAZOL-2-ONE, 1,3-
• ENT-027439
• Imidazol-2-ol
• Shell SD-8591
• AK-564/25068002
• C658O375NL
• dihydroimidazolone
• AKOS003404969
• PS-11984
• ALBB-023528
• hydroxyimidazole
• SD 8591
• AB52896
• 2(1H,3H)-imidazolone
• BP-21434
• 1,3-Dihydro-2H-imidazol-2-one
• 82358-14-3
• 5918-93-4
• 1,3-dihydro-2H-imidazol-2one
• CHEBI:51022
• DTXSID40207910
• AICIYIDUYNFPRY-UHFFFAOYSA-N
• NSC 111046
• UNII-C658O375NL
• SC3451
• AI3-27439
• SY006094
• Z1198148260
• hydroxy imidazole
• WLN: T5MVMJ
• EN300-98158
• CS-W002186
• NSC-111046
• PRETOMANID METABOLITE M50
• 4-Imidazolin-2-one
• InChI=1/C3H4N2O/c6-3-4-1-2-5-3/h1-2H,(H2,4,5,6

• Inchi： 1S/C3H4N2O/c6-3-4-1-2-5-3/h1-2H,(H2,4,5,6)
• InChI Key： AICIYIDUYNFPRY-UHFFFAOYSA-N
• SMILES： O=C1NC=CN1

Computed Properties

• Exact Mass: 84.032362755g/mol
• Monoisotopic Mass: 84.032362755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 87
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 41.1Ų

Additional information on 1H-IMIDAZOL-2-OL

Comprehensive Overview of 1H-IMIDAZOL-2-OL (CAS No. 82358-14-3): Properties, Applications, and Industry Trends

1H-IMIDAZOL-2-OL (CAS No. 82358-14-3) is a heterocyclic organic compound belonging to the imidazole family, characterized by its unique molecular structure and versatile chemical properties. This compound has garnered significant attention in pharmaceutical, agrochemical, and materials science research due to its role as a key intermediate in synthesizing biologically active molecules. The imidazole ring system, a hallmark of this compound, is widely recognized for its electron-rich nature and ability to participate in hydrogen bonding, making it invaluable in drug design and catalysis.

In recent years, the demand for 1H-IMIDAZOL-2-OL derivatives has surged, driven by their applications in developing antifungal agents, anticancer drugs, and corrosion inhibitors. Researchers are particularly interested in its potential to enhance drug bioavailability and target specificity, addressing critical challenges in modern therapeutics. The compound’s CAS No. 82358-14-3 is frequently searched in academic databases and patent filings, reflecting its industrial relevance.

From an environmental perspective, 1H-IMIDAZOL-2-OL is being explored as a green chemistry alternative in catalytic processes, aligning with global sustainability goals. Its biodegradability and low toxicity profile make it a candidate for replacing traditional solvents in synthetic protocols. Innovations in microwave-assisted synthesis and flow chemistry have further optimized its production, reducing energy consumption and waste generation.

The compound’s thermal stability and solubility properties (water-soluble imidazole derivatives) are also under investigation for advanced material applications, such as conductive polymers and metal-organic frameworks (MOFs). These developments resonate with current trends in energy storage and carbon capture technologies, where imidazole-based ligands play a pivotal role.

Analytical techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize 1H-IMIDAZOL-2-OL purity and reactivity. Regulatory compliance, including REACH and FDA guidelines, ensures its safe handling in industrial settings. As research continues, this compound is poised to unlock breakthroughs in precision medicine and smart materials, cementing its status as a cornerstone of modern chemical innovation.